4-[4-(4-Fluorophenoxy)butyl]morpholine

• Molecular Formula: C14H20FNO2
• Molecular Weight: 253.31 g/mol
• IUPAC Name: 4-[4-(4-fluorophenoxy)butyl]morpholine
• InChI: InChI=1S/C14H20FNO2/c15-13-3-5-14(6-4-13)18-10-2-1-7-16-8-11-17-12-9-16/h3-6H,1-2,7-12H2
• InChI Key: BYSZARZHVKVRGF-UHFFFAOYSA-N
• SMILES: C1COCCN1CCCCOC2=CC=C(C=C2)F

Description

4-[4-(4-Fluorophenoxy)butyl]morpholine is a morpholine derivative characterized by a butyl chain linking a morpholine ring to a 4-fluorophenoxy group. This compound combines the electron-rich morpholine moiety with the lipophilic 4-fluorophenoxy substituent, making it a versatile intermediate in medicinal chemistry. The fluorine atom on the phenoxy group enhances metabolic stability and influences electronic properties, while the morpholine ring contributes to solubility and hydrogen-bonding capacity .

Comparison with Similar Compounds

Table 1: Structural Features of Morpholine Derivatives

Compound Name	Substituent on Phenoxy Ring	Morpholine Variant	Key Structural Differences
4-[4-(4-Fluorophenoxy)butyl]morpholine	4-Fluoro	Morpholine	Reference compound
4-[4-(3,4-Dimethylphenoxy)butyl]morpholine	3,4-Dimethyl	Morpholine	Increased steric bulk; altered π-π interactions
4-(4-Nitrophenyl)thiomorpholine	4-Nitro	Thiomorpholine	Sulfur replaces oxygen; higher lipophilicity
4-[(4-Fluoro-2-methylphenyl)sulfonyl]morpholine	4-Fluoro-2-methyl	Morpholine-sulfonyl	Sulfonyl group enhances polarity and hydrogen bonding
2-[[1-[4-(4-Fluorophenoxy)butyl]-4-piperidinyl]methylamino]-6-benzothiazolol	4-Fluoro	Piperidine	Morpholine replaced with piperidine; benzothiazolol addition

Key Observations :

• Thiomorpholine vs. Morpholine : The sulfur atom in thiomorpholine increases lipophilicity (ClogP ~1.5 higher than morpholine analogues) and introduces a metabolically labile site for oxidation .
• Substituent Effects: Electron-withdrawing groups (e.g., -NO₂ in 4-(4-nitrophenyl)morpholine) reduce basicity of the morpholine nitrogen (pKa ~6.2 vs. ~8.5 for 4-[4-(4-fluorophenoxy)butyl]morpholine), affecting solubility and target binding .
• Sulfonyl Derivatives : Compounds like 4-[(4-fluoro-2-methylphenyl)sulfonyl]morpholine exhibit enhanced hydrogen-bonding capacity (e.g., S=O···H-N interactions) and improved thermal stability (melting points >150°C) .

Key Observations :

• Nucleophilic Aromatic Substitution (SNAr) : Widely used for morpholine/thiomorpholine derivatives with electron-deficient aryl halides (e.g., 4-fluoronitrobenzene) .
• Transition Metal Catalysis : Nickel or palladium catalysts enable coupling with challenging substrates, such as trifluoromethyl groups .

Table 3: Comparative Properties

Compound Name	Molecular Weight	LogP	Melting Point (°C)	Biological Activity
4-[4-(4-Fluorophenoxy)butyl]morpholine	283.33	2.8	110–112	Sodium channel blockade
4-(4-Nitrophenyl)morpholine	238.24	1.2	135–137	Anticancer intermediates
4-[(4-Fluoro-2-methylphenyl)sulfonyl]morpholine	259.30	1.5	156–158	Antimicrobial
2-[[1-[4-(4-Fluorophenoxy)butyl]-4-piperidinyl]methylamino]-6-benzothiazolol	441.52	3.9	114.9	Class III antiarrhythmic

Key Observations :

• Lipophilicity Trends : Piperidine derivatives (e.g., antiarrhythmic agent in ) exhibit higher LogP values (~3.9) due to aromatic benzothiazolol groups, enhancing blood-brain barrier penetration.
• Sodium Channel Modulation: 4-[4-(4-Fluorophenoxy)butyl]morpholine analogues show selective interaction with inactivated sodium channels (IC₅₀ ~5 μM), similar to 4-(4-fluorophenoxy)benzoic acid derivatives .

Crystallographic and Stability Insights

• Crystal Packing : Morpholine derivatives (e.g., 4-(4-nitrophenyl)morpholine) form centrosymmetric dimers via C–H···O interactions, whereas thiomorpholine analogues exhibit face-to-face π-stacking due to sulfur’s larger atomic radius .
• Thermal Stability : Sulfonyl-containing derivatives demonstrate higher melting points (>150°C) compared to alkyl-linked morpholines (~110°C) due to strong intermolecular forces .